Cas no 39754-67-1 (2-Butanol, 4-amino-1-phenoxy-)

2-Butanol, 4-amino-1-phenoxy- structure
2-Butanol, 4-amino-1-phenoxy- structure
Product Name:2-Butanol, 4-amino-1-phenoxy-
CAS No:39754-67-1
MF:C10H15NO2
MW:181.231602907181
CID:1510695
Update Time:2024-08-24

2-Butanol, 4-amino-1-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol, 4-amino-1-phenoxy-
    • Inchi: 1S/C10H15NO2/c11-7-6-9(12)8-13-10-4-2-1-3-5-10/h1-5,9,12H,6-8,11H2
    • InChI Key: HLPYFDDNEAROPY-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=CC=C1)C(O)CCN

Computed Properties

  • Exact Mass: 181.11035

Experimental Properties

  • Density: 1.101±0.06 g/cm3(Predicted)
  • Melting Point: 70 °C(Solv: isopropyl ether (108-20-3))
  • Boiling Point: 338.6±27.0 °C(Predicted)
  • PSA: 55.48
  • pka: 14.13±0.20(Predicted)
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